Cas no 2229301-22-6 (3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine)
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine
- EN300-1997915
- 2229301-22-6
-
- Inchi: 1S/C13H15N3/c1-10(7-8-14)12-9-15-16-13(12)11-5-3-2-4-6-11/h2-6,9H,1,7-8,14H2,(H,15,16)
- InChI Key: QDTQANQHPRJBHX-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=C(C=N1)C(=C)CCN
Computed Properties
- Exact Mass: 213.126597491g/mol
- Monoisotopic Mass: 213.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 54.7Ų
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997915-1g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 1g |
$1557.0 | 2023-09-16 | ||
| Enamine | EN300-1997915-5g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 5g |
$4517.0 | 2023-09-16 | ||
| Enamine | EN300-1997915-10g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 10g |
$6697.0 | 2023-09-16 | ||
| Enamine | EN300-1997915-0.05g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 0.05g |
$1308.0 | 2023-09-16 | ||
| Enamine | EN300-1997915-0.1g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 0.1g |
$1371.0 | 2023-09-16 | ||
| Enamine | EN300-1997915-0.25g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 0.25g |
$1432.0 | 2023-09-16 | ||
| Enamine | EN300-1997915-0.5g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 0.5g |
$1495.0 | 2023-09-16 | ||
| Enamine | EN300-1997915-1.0g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 1g |
$1557.0 | 2023-05-31 | ||
| Enamine | EN300-1997915-2.5g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 2.5g |
$3051.0 | 2023-09-16 | ||
| Enamine | EN300-1997915-5.0g |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine |
2229301-22-6 | 5g |
$4517.0 | 2023-05-31 |
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine
Introduction to 3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine (CAS No. 2229301-22-6)
3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine, identified by the chemical identifier CAS No. 2229301-22-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative features a fused pyrazole ring system appended to a butenylamine moiety, making it a structurally intriguing molecule with potential therapeutic applications. The presence of both aromatic and aliphatic components in its molecular framework suggests versatile interactions with biological targets, which has prompted extensive research into its pharmacological properties.
The compound's structure, characterized by a rigid pyrazole core and an amine-substituted butenyl side chain, positions it as a candidate for further exploration in drug discovery. Pyrazole derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The 3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine molecule, in particular, exhibits a unique combination of functional groups that may enhance its binding affinity and selectivity toward specific biomarkers.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the phenyl ring and the butenylamine group may interact favorably with hydrophobic pockets and polar residues in protein targets, respectively. Such interactions could be exploited to develop novel therapeutic agents targeting diseases associated with aberrant protein-protein interactions.
In the realm of medicinal chemistry, the synthesis of 3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine has been optimized using multi-step organic reactions, including condensation, cyclization, and functional group transformations. The synthesis pathway highlights the compound's synthetic accessibility, which is crucial for large-scale production and preclinical testing. Modern synthetic techniques, such as flow chemistry and catalytic methods, have further improved the efficiency and scalability of its preparation.
Biological evaluation of 3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine has revealed promising activity in preliminary assays. The compound demonstrates inhibitory effects on certain kinases and enzymes implicated in inflammation and cancer progression. These findings align with recent research demonstrating that pyrazole derivatives can modulate signaling pathways critical for disease pathogenesis. The butenylamine moiety may contribute to enhanced solubility and bioavailability, factors that are essential for effective drug delivery.
The pharmacokinetic profile of 3-(3-phenyl-1H-pyrazol-4-yb-but-enal)-1-amino is under active investigation to assess its metabolic stability, distribution, excretion, and toxicity (ADMET). Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways. Preliminary data suggest that the compound undergoes selective biotransformation, producing metabolites that can be readily excreted without significant accumulation.
One of the most exciting aspects of CAS No. 2229301 - 22 - 6 is its potential in combination therapy. Its structural features allow it to be designed as part of polypharmacological agents capable of targeting multiple disease pathways simultaneously. This approach has gained traction in recent years due to its ability to overcome drug resistance and improve therapeutic outcomes. The pyrazole core provides a scaffold for modulating various biological processes, while the amine group offers opportunities for further derivatization to enhance pharmacological properties.
The development of novel drug candidates often involves iterative optimization based on structural modifications guided by biological activity data. In the case of 3-(3-phnnyl - 1H - pyrazol - 4 - yl)but - 3 - en - 1 - amine, researchers have explored analogs with altered substituents on the phenyl ring or the butenylamine side chain. These modifications have yielded compounds with enhanced potency or selectivity without compromising overall efficacy.
The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like CAS No 2229301226. Machine learning algorithms can predict biological activity based on molecular descriptors derived from quantum mechanical calculations or experimental data sets. This high-throughput screening approach has identified several lead compounds that are now undergoing further optimization.
Preclinical studies are essential before advancing into human trials, where safety and efficacy must be rigorously tested under controlled conditions. In animal models, CAS No 2229301226 has shown encouraging results in reducing tumor growth while maintaining normal organ function at tolerated doses . These findings support its progression toward clinical evaluation .
The regulatory landscape for new pharmaceuticals continues to evolve , emphasizing transparency , reproducibility ,and ethical considerations throughout development . Companies investing in compounds like this one must navigate complex guidelines set forth by agencies such as the FDA (U.S.) , EMA (Europe),and other regional health authorities . Compliance ensures public trust while facilitating market access upon approval .
The future prospects for CAS No 2229301226 appear bright , particularly if it successfully transitions from preclinical phases into Phase I clinical trials within five years . Its unique structure offers multiple avenues for therapeutic intervention , making it an attractive candidate not only as monotherapy but also within broader treatment strategies targeting chronic diseases . As research progresses , additional insights into its mechanism(s)of action will refine our understanding while guiding future iterations toward maximal clinical benefit .
2229301-22-6 (3-(3-phenyl-1H-pyrazol-4-yl)but-3-en-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)